N-{2-chloro-5-[(4-methyl-1-piperazinyl)carbonyl]phenyl}-4-ethylbenzamide
Overview
Description
N-{2-chloro-5-[(4-methyl-1-piperazinyl)carbonyl]phenyl}-4-ethylbenzamide is a useful research compound. Its molecular formula is C21H24ClN3O2 and its molecular weight is 385.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.1557047 g/mol and the complexity rating of the compound is 514. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radiolabeled Compounds for PET Imaging
N-{2-chloro-5-[(4-methyl-1-piperazinyl)carbonyl]phenyl}-4-ethylbenzamide, due to its structural characteristics, may have applications similar to those of radiolabeled compounds in positron emission tomography (PET) imaging. Specifically, compounds like [18F]p-MPPF have been used as radiolabeled antagonists for studying 5-HT1A receptors with PET, indicating potential applications in neuroscience research, particularly in the study of serotonergic neurotransmission (Plenevaux et al., 2000).
Dopamine Receptor Research
Research into benzamide derivatives, particularly those interacting with dopamine receptors, has identified compounds with potential applications in the study of dopamine D(3) and D(4) receptors. Such studies are critical for understanding the role of these receptors in neurological disorders. For instance, structure-affinity relationship studies on N-[4-(4-arylpiperazin-1-yl)butyl]arylcarboxamides have led to the identification of potent and selective ligands for dopamine D(3) receptors, highlighting the utility of these compounds in developing therapeutic agents or diagnostic tools (Leopoldo et al., 2002).
Synthetic Opioid Research
The exploration of synthetic opioids for their analgesic properties and side-effect profiles has included the study of compounds with structures similar to this compound. This research has implications for the development of new pain management therapies, while also addressing the challenges posed by new psychoactive substances (Elliott et al., 2016).
Anticestodal Drug Modification
In the realm of parasitology, modifications of anticestodal drugs to improve their biological effects have been studied. The chemical manipulation of compounds, such as the reaction of 5-chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxybenzamide with amines, can lead to the formation of water-soluble ammonium salts. These modifications retain pharmacophoric groups essential for antihelminthic effect, demonstrating the potential of this compound derivatives in the development of new treatments for parasitic infections (Galkina et al., 2014).
Properties
IUPAC Name |
N-[2-chloro-5-(4-methylpiperazine-1-carbonyl)phenyl]-4-ethylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClN3O2/c1-3-15-4-6-16(7-5-15)20(26)23-19-14-17(8-9-18(19)22)21(27)25-12-10-24(2)11-13-25/h4-9,14H,3,10-13H2,1-2H3,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSGSFTDNBYWYGT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)N3CCN(CC3)C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.